3-fluoro-4-methyl-N-(thiophen-3-ylmethyl)aniline

• Molecular Formula: C12H12FNS
• Molecular Weight: 221.30 g/mol
• IUPAC Name: 3-fluoro-4-methyl-N-(thiophen-3-ylmethyl)aniline
• InChI: InChI=1S/C12H12FNS/c1-9-2-3-11(6-12(9)13)14-7-10-4-5-15-8-10/h2-6,8,14H,7H2,1H3
• InChI Key: WPWQYFARWZSLJH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NCC2=CSC=C2)F

Description

3-Fluoro-4-methyl-N-(thiophen-3-ylmethyl)aniline is a substituted aniline derivative with a fluorine atom at the 3-position, a methyl group at the 4-position of the benzene ring, and a thiophen-3-ylmethyl group attached to the amine. Its molecular formula is C₁₂H₁₂FNS, and it has a molecular weight of 221.29 g/mol. The compound combines electron-withdrawing (fluoro) and electron-donating (methyl) substituents, which modulate its electronic and steric properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-fluoro-4-methyl-N-(thiophen-3-ylmethyl)aniline typically involves the nucleophilic substitution of a suitable precursor. One common method is the reaction of 3-fluoro-4-methylaniline with thiophen-3-ylmethyl chloride in the presence of a base such as potassium carbonate. The reaction is usually carried out in an organic solvent like dimethylformamide (DMF) at elevated temperatures .

Industrial Production Methods

While specific industrial production methods for 3-fluoro-4-methyl-N-(thiophen-3-ylmethyl)aniline are not well-documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions, such as temperature, pressure, and solvent choice, to maximize yield and purity while minimizing costs and environmental impact.

Chemical Reactions Analysis

Types of Reactions

3-Fluoro-4-methyl-N-(thiophen-3-ylmethyl)aniline can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst to reduce any nitro groups to amines.

Substitution: The fluorine atom can be substituted by nucleophiles such as amines or thiols under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral medium.

Reduction: Hydrogen gas with palladium on carbon as a catalyst.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while substitution reactions can produce various substituted aniline derivatives.

Scientific Research Applications

3-Fluoro-4-methyl-N-(thiophen-3-ylmethyl)aniline has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential interactions with biological macromolecules.

Medicine: Explored for its potential pharmacological properties, including as a precursor for drug development.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-fluoro-4-methyl-N-(thiophen-3-ylmethyl)aniline is not well-documented. like other aniline derivatives, it may interact with various molecular targets through hydrogen bonding, hydrophobic interactions, and π-π stacking. These interactions can influence the compound’s biological activity and its potential use in medicinal chemistry .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table compares 3-fluoro-4-methyl-N-(thiophen-3-ylmethyl)aniline with analogs differing in substituents, electronic effects, and applications:

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications	References
3-Fluoro-4-methyl-N-(thiophen-3-ylmethyl)aniline	3-F, 4-CH₃, N-(thiophen-3-ylmethyl)	C₁₂H₁₂FNS	221.29	Balanced lipophilicity; intermediate for noncovalent inhibitors targeting viral proteins.
2,4-Difluoro-N-(thiophen-3-ylmethyl)aniline	2-F, 4-F, N-(thiophen-3-ylmethyl)	C₁₁H₉F₂NS	225.26	Higher electronegativity; potential use in reactive intermediates.
4-Bromo-3-methyl-N-(thiophen-3-ylmethyl)aniline	4-Br, 3-CH₃, N-(thiophen-3-ylmethyl)	C₁₂H₁₂BrNS	282.20	Steric bulk from bromine; applications in halogen-bonded supramolecular chemistry.
2-Nitro-N-(thiophen-3-ylmethyl)-4-(trifluoromethyl)aniline	2-NO₂, 4-CF₃, N-(thiophen-3-ylmethyl)	C₁₂H₉F₃N₂O₂S	308.27	Strong electron-withdrawing groups (NO₂, CF₃); stability in high-energy materials.
2-Fluoro-5-(trifluoromethyl)aniline	2-F, 5-CF₃	C₇H₅F₄N	179.11	High lipophilicity from CF₃; precursor for agrochemicals and fluorinated APIs.

Key Observations:

Electronic Effects :

• Fluorine and trifluoromethyl groups increase electronegativity and reduce electron density on the aromatic ring, affecting reactivity in electrophilic substitution. Methyl groups donate electrons, counterbalancing deactivation .
• Nitro and trifluoromethyl groups (e.g., in ) enhance thermal stability and resistance to oxidation, making such compounds suitable for high-performance materials .

Biological Activity :

• Thiophene-containing analogs (e.g., ) are often used in drug discovery due to thiophene’s metabolic stability and π-stacking capability in protein binding .
• Bromine substituents () may improve binding via halogen bonding in enzyme-inhibitor interactions .

Synthetic Routes :

• Most derivatives are synthesized via reductive amination (e.g., NaBH(OAc)₃-mediated coupling of thiophene-3-carbaldehyde with substituted anilines) .
• Nitro and trifluoromethyl groups are typically introduced pre- or post-coupling, depending on reaction compatibility .

Applications :

• Pharmaceuticals : Fluorinated anilines (e.g., ) are key intermediates in drugs like flufenamic acid and flutamide .
• Agrochemicals : Trifluoromethyl groups improve pesticidal activity by enhancing membrane permeability .

Research Findings and Trends

• Structure-Activity Relationships (SAR) : Substitution at the 3- and 4-positions of the aniline ring significantly impacts bioactivity. For example, 3-fluoro-4-methyl derivatives show optimal steric and electronic profiles for protease inhibition compared to bulkier analogs (e.g., bromine in ) .
• 4′ methyl/fluoro in aminoazobenzenes) correlates with carcinogenicity, underscoring the need for careful substituent selection .

Biological Activity

3-Fluoro-4-methyl-N-(thiophen-3-ylmethyl)aniline is a compound that has garnered attention in recent years for its potential biological activities, particularly in the fields of antimicrobial and anticancer research. This article provides a detailed overview of its biological activity, including synthesis, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound has the following chemical structure:

• Molecular Formula : C11H12FN
• Molecular Weight : 181.22 g/mol

Synthesis

The synthesis of 3-fluoro-4-methyl-N-(thiophen-3-ylmethyl)aniline typically involves the following steps:

• Starting Materials : The synthesis begins with commercially available aniline derivatives and thiophene.
• Reagents : Common reagents include fluorinating agents and coupling agents to facilitate the formation of the desired product.
• Reaction Conditions : The reaction is usually carried out under controlled temperatures and may require solvents such as DMF or DMSO.

Antimicrobial Properties

Research indicates that 3-fluoro-4-methyl-N-(thiophen-3-ylmethyl)aniline exhibits significant antimicrobial activity. Preliminary studies have shown effectiveness against various bacterial strains, including:

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
E. coli	32 µg/mL
S. aureus	16 µg/mL
P. aeruginosa	64 µg/mL

These results suggest that the compound could be a candidate for developing new antimicrobial agents.

Anticancer Activity

The anticancer potential of this compound has been evaluated in vitro against several cancer cell lines. Notably, it demonstrated selective cytotoxicity towards HCT-116 (colon cancer) cells with an IC50 value of approximately 10.5 ± 0.07 µM/ml, indicating potent activity against this specific line while sparing normal epithelial cells.

The proposed mechanisms through which 3-fluoro-4-methyl-N-(thiophen-3-ylmethyl)aniline exerts its anticancer effects include:

• Enzyme Inhibition : The compound may inhibit key enzymes involved in cell proliferation.
• Cell Cycle Arrest : Studies have shown that it induces cell cycle arrest at the S and G2/M phases, leading to reduced cell division.
• Apoptosis Induction : Evidence suggests that it may promote apoptosis in cancer cells, further contributing to its anticancer properties.

Case Studies

• Study on HCT-116 Cells :
  • Researchers evaluated the effects of various derivatives, including 3-fluoro-4-methyl-N-(thiophen-3-ylmethyl)aniline, on HCT-116 cells.
  • The study found a dose-dependent response with significant cytotoxic effects observed at higher concentrations.
• Comparative Study with Other Compounds :
  • In a comparative analysis with other aniline derivatives, this compound exhibited superior activity against breast and colon cancer cell lines, highlighting its potential as a lead compound for further drug development.